Cas no 1312762-44-9 (tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate)

• Product Name: tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate
• CAS No: 1312762-44-9
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD18385072
• CID: 2093843
• PubChem ID: 53362449
• Update Time: 2025-10-30

tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-tert-Butyl 4-methyl-3-(methylamino)piperidine-1-carboxylate
• cis-(3R,4R)-N-(tert-butoxycarbonyl)-4-methyl-3-(methylamino)piperidine
• (3R,4R)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-methyl-3-(methylamino)-, 1,1-dimethylethyl ester, (3R,4R)-
• SCHEMBL15765934
• PB28755
• cis-4-Methyl-3-methylamino-piperidine-1-carboxylic acid t-butyl ester
• 1312762-44-9
• (3R,4R)-4-Methyl-3-methylamino-1-N-boc-piperidine
• MFCD18385072
• tert-butyl (3R,4R)-4-Methyl-3-methylaminopiperidine-1-carboxylate
• (3R, 4R)-4-Methyl-3-MethylaMino-piperidine-1-carboxylic acid tert-butyl ester
• AKOS007930551
• CS-0048565
• (3R,4R)-4-Methyl-3-(methylamino)piperidine-1-carboxylic acid tert-butyl ester
• DB-200231
• P12364
• AS-51309
• (3R,4R)-TERT-BUTYL4-METHYL-3-(METHYLAMINO)PIPERIDINE-1-CARBOXYLATE
• MFCD26954785
• DTXSID20693635
• DTXCID20644384

• MDL： MFCD18385072
• Inchi： 1S/C12H24N2O2/c1-9-6-7-14(8-10(9)13-5)11(15)16-12(2,3)4/h9-10,13H,6-8H2,1-5H3/t9-,10+/m1/s1
• InChI Key： FWTHDJLHNCEJBW-ZJUUUORDSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C)[C@H](C1)NC)=O

Computed Properties

• Exact Mass: 228.18400
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 2.18010

Additional information on tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate

tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate (CAS No. 1312762-44-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate (CAS No. 1312762-44-9) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of bioactive molecules. This compound belongs to the class of piperidines and is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and pharmacological properties.

The structure of tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate is composed of a piperidine ring with a tert-butyl group attached to the nitrogen atom at the 1-position. The 3-position and 4-position are substituted with a methyl group and a methylamino group, respectively. The (3R,4R) stereochemistry is essential for its specific interactions with biological targets, making it a valuable intermediate in the synthesis of chiral drugs.

The synthesis of tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate has been extensively studied and optimized to achieve high yields and enantiomeric purity. One common approach involves the asymmetric hydrogenation of a prochiral substrate followed by selective functionalization to introduce the desired substituents. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and scalability of this process, making it more accessible for industrial applications.

In terms of applications, tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate has shown promise in the development of novel therapeutic agents. Its chiral nature and functional groups make it an ideal candidate for the synthesis of drugs targeting various diseases, including neurological disorders, cardiovascular diseases, and cancer. For instance, derivatives of this compound have been explored as potential modulators of G protein-coupled receptors (GPCRs), which are key targets in drug discovery.

Recent research has highlighted the importance of tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate in the context of central nervous system (CNS) disorders. Studies have shown that compounds derived from this intermediate exhibit potent activity against specific neurotransmitter receptors, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its use in combination with other pharmacological agents has been investigated to enhance efficacy and reduce side effects.

The pharmacological properties of tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate are also noteworthy. Its ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for CNS drug development. Preclinical studies have demonstrated its safety and efficacy in animal models, paving the way for further clinical evaluation.

In conclusion, tert-butyl (3R,4R)-4-methyl-3-(methylamino)piperidine-1-carboxylate (CAS No. 1312762-44-9) is a versatile and valuable compound in medicinal chemistry. Its unique structure and stereochemistry provide a solid foundation for the development of novel therapeutic agents with diverse applications. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in modern drug discovery efforts.